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Compound of Interest

Compound Name: Dicyclopropylethanedione

Cat. No.: B15342902

For Researchers, Scientists, and Drug Development Professionals

Dicyclopropylethanedione, also known as 1,2-dicyclopropylethane-1,2-dione, is a chemical
compound with the molecular formula CsH1002.[1] This document provides a concise overview
of its known physical properties. The information presented herein is compiled from available
chemical databases.

Physical and Chemical Properties

A summary of the key physical and chemical properties of dicyclopropylethanedione is
presented in the table below. It is important to note that experimentally determined values for
melting point and specific solubility in various solvents are not readily available in the public

domain.
Property Value Source
Molecular Weight 138.166 g/mol [1]
Boiling Point 211.9 °C at 760 mmHg [1]
Density 1.286 g/cm3 [1]
Vapor Pressure 0.178 mmHg at 25°C [1]
Flash Point 75.8 °C [1]
CAS Number 15940-88-2 [1]
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Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of
dicyclopropylethanedione are not explicitly available in the reviewed literature. However,
standard methodologies for determining these properties are well-established in the field of
chemistry.

General Methodologies:

» Melting Point: The melting point of a solid compound is typically determined using a melting
point apparatus. A small, powdered sample is packed into a capillary tube and heated at a
controlled rate. The temperature range over which the sample melts is recorded.

» Boiling Point: The boiling point is determined by heating the liquid in a distillation apparatus.
The temperature at which the vapor pressure of the liquid equals the surrounding
atmospheric pressure is recorded as the boiling point. For greater accuracy, this is often
done under reduced pressure and extrapolated to atmospheric pressure.

o Density: The density of a liquid can be determined using a pycnometer or a hydrometer.
These methods involve measuring the mass of a known volume of the substance.

¢ Solubility: To determine solubility, a measured amount of the solute
(dicyclopropylethanedione) is added to a known volume of a solvent at a specific
temperature. The mixture is agitated until saturation is reached, and the concentration of the
dissolved solute is then measured, often by spectroscopic or gravimetric methods. This
process is repeated for a range of common laboratory solvents.

Synthesis Pathway

While detailed biological signaling pathways involving dicyclopropylethanedione are not

documented in the available literature, a plausible synthetic route can be conceptualized based

on standard organic chemistry principles. A potential synthesis could involve the oxidation of
dicyclopropylethanediol.
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Caption: Plausible synthesis of dicyclopropylethanedione.

It is important to emphasize that the biological activity and potential applications of
dicyclopropylethanedione in drug development are not well-documented in publicly
accessible scientific literature. Further research would be required to elucidate its
pharmacological profile and potential signaling pathway interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15342902?utm_src=pdf-body-img
https://www.benchchem.com/product/b15342902?utm_src=pdf-body
https://www.benchchem.com/product/b15342902?utm_src=pdf-body
https://www.benchchem.com/product/b15342902?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL188635.htm
https://www.benchchem.com/product/b15342902#what-are-the-physical-properties-of-dicyclopropylethanedione
https://www.benchchem.com/product/b15342902#what-are-the-physical-properties-of-dicyclopropylethanedione
https://www.benchchem.com/product/b15342902#what-are-the-physical-properties-of-dicyclopropylethanedione
https://www.benchchem.com/product/b15342902#what-are-the-physical-properties-of-dicyclopropylethanedione
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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